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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Violet 38, an anthraquinone-based dye, presents potential applications in non-
destructive testing (NDT), particularly in fluorescent penetrant inspection (FPI) and leak
detection.[1] Its solubility in non-polar solvents and oils, coupled with its fluorescent properties,
makes it a candidate for inclusion in penetrant formulations designed to detect surface-
breaking defects in non-porous materials.[1] These application notes provide an overview of its
properties, general experimental protocols based on industry standards, and the current
landscape of its use in NDT.

Physicochemical Properties and Spectroscopic
Data

A comprehensive understanding of the physicochemical and spectroscopic properties of
Solvent Violet 38 is crucial for its effective application in NDT. While specific data in solvents
typically used for NDT is not readily available in the public domain, general properties have
been reported.

Table 1: Physicochemical Properties of Solvent Violet 38
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Property Value Reference

1,4-bis[(2,6-dibromo-4-

Chemical Name methylphenyl)amino]anthraqui [2]
none

CAS Number 68239-76-9 [1]

Molecular Formula C2sH18BraN202 [3]

Molecular Weight 734.07 g/mol [3]

Appearance Dark powder [1]

N Soluble in xylene and assorted
Solubility [1]
non-polar solvents.

Shade in Solution Blue-violet [1]

Table 2: Spectroscopic Properties of Solvent Violet 38

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/sds/1-4-bis2-6-dibromo-4-methylphenylaminoanthraquinone-pd180713171678.html
https://www.pylamdyes.com/colorants/colorant-glossary/solvent-violet-38-68239-76-9
https://www.alanchemindustries.com/dyestuff/solvent-dyes/solvent-violet-38.html
https://www.alanchemindustries.com/dyestuff/solvent-dyes/solvent-violet-38.html
https://www.pylamdyes.com/colorants/colorant-glossary/solvent-violet-38-68239-76-9
https://www.pylamdyes.com/colorants/colorant-glossary/solvent-violet-38-68239-76-9
https://www.pylamdyes.com/colorants/colorant-glossary/solvent-violet-38-68239-76-9
https://www.benchchem.com/product/b15135746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Value

Notes

Absorption Maximum (Amax)

Data not available

Specific absorption maxima in
NDT-relevant solvents are not
publicly documented. As an
anthraquinone dye, it is
expected to absorb UV and/or

visible light.

Emission Maximum (Aem)

Data not available

The specific emission
wavelength, which determines
the color of the fluorescence,
is not publicly documented for

NDT applications.

Fluorescence Quantum Yield
(PF)

Data not available

The quantum yield, a measure
of the efficiency of
fluorescence, is a critical
parameter for sensitivity and is
not publicly available for
Solvent Violet 38.

Experimental Protocols for Fluorescent Penetrant

Inspection (FPI)

While specific protocols for Solvent Violet 38 are not published, a general procedure for

fluorescent penetrant inspection in accordance with ASTM E1417 can be adapted. The

following protocol is a generalized workflow and should be optimized based on the specific

penetrant formulation and application.

1. Penetrant Formulation:

e Dye Concentration: A typical usage rate for Solvent Violet 38 in various applications is

between 0.0001% and 0.05% by weight.[1] For NDT applications, the optimal concentration

would need to be determined experimentally to balance fluorescence intensity with

background noise.
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Carrier Solvent: The dye should be dissolved in a suitable non-polar, high-boiling point, and
low-volatility carrier oil or solvent system that possesses good wetting and penetrating
characteristics.

. Pre-cleaning:

Thoroughly clean the surface of the component to be inspected to remove any contaminants
such as dirt, oil, grease, or paint that could obstruct the penetrant from entering defects.

Ensure the surface is completely dry before applying the penetrant.

. Penetrant Application:

Apply the Solvent Violet 38-based penetrant to the surface of the component by spraying,
brushing, or immersion.

Ensure complete and even coverage of the area to be inspected.

. Dwell Time:

Allow the penetrant to dwell on the surface for a sufficient amount of time (typically 10 to 30
minutes) to allow it to seep into any surface-breaking discontinuities. Dwell time may vary
depending on the material, temperature, and the size of the defects being sought.

. Excess Penetrant Removal:

Carefully remove the excess penetrant from the surface. The removal method will depend on
the type of penetrant used (e.g., water-washable, post-emulsifiable, or solvent-removable).

For a solvent-removable system, use a clean, lint-free cloth lightly dampened with a suitable
remover. Avoid spraying the remover directly onto the surface, as this can remove the
penetrant from the defects.

. Developer Application:

Apply a thin, even layer of a suitable developer to the surface. The developer acts as a
blotter, drawing the trapped penetrant out of the defects to form a visible indication.
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Allow for an appropriate development time (typically 10 to 30 minutes).

\]

. Inspection:

Inspect the component in a darkened area using a UV-A (black light) source.

Any defects will appear as fluorescent indications against the dark background.

8. Post-cleaning:

Thoroughly clean the component to remove all residual penetrant and developer.

Diagrams
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Fluorescent Penetrant Inspection Workflow
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Logic for Leak Detection using Solvent Violet 38
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Solvent Violet 38 in
Non-Destructive Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135746#solvent-violet-38-in-non-destructive-
testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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